Cas no 76373-11-0 (2-Naphthalenecarbonyl chloride, 1-bromo-)

• Product Name: 2-Naphthalenecarbonyl chloride, 1-bromo-
• CAS No: 76373-11-0
• MF: C₁₁H₆BrClO
• MW: 269.521741390228
• CID: 537923
• PubChem ID: 12586258
• Update Time: 2025-09-26

2-Naphthalenecarbonyl chloride, 1-bromo- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbonyl chloride, 1-bromo-
• 1-bromonaphthalene-2-carbonyl chloride
• 1-bromo-2-naphthalenecarboxylic acid chloride
• 1-bromo-2-naphthoyl chloride
• 1-bromonaphthalene-2-caboxylic acid chloride
• 2-Naphthalenecarbonyl chloride,1-bromo
• 76373-11-0
• SCHEMBL4645452
• FT-0752188
• DTXSID40503464

• Inchi： 1S/C11H6BrClO/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-6H
• InChI Key： NRLNRQPXABJISD-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)Cl)=CC=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 267.92900
• Monoisotopic Mass: 267.92906g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 3.98130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives

Additional information on 2-Naphthalenecarbonyl chloride, 1-bromo-

2-Naphthalenecarbonyl Chloride, 1-Bromo-

2-Naphthalenecarbonyl Chloride, 1-Bromo- is a highly reactive aromatic compound with the CAS number 76373-11-0. This compound is widely recognized in the field of organic chemistry due to its unique structural properties and versatile applications. The molecule consists of a naphthalene ring system with a carbonyl chloride group at the 2-position and a bromine atom at the 1-position, making it a valuable intermediate in various synthetic processes.

The synthesis of 2-Naphthalenecarbonyl Chloride, 1-Bromo- typically involves the reaction of naphthalene derivatives with appropriate electrophiles under controlled conditions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and enhancing yield. The compound's reactivity is primarily attributed to the electron-withdrawing effects of both the carbonyl chloride and bromine substituents, which activate the aromatic ring for further functionalization.

One of the most significant applications of 2-Naphthalenecarbonyl Chloride, 1-Bromo- is in the preparation of aromatic heterocycles. By reacting this compound with nucleophiles such as amines or hydroxyl-containing compounds, chemists can construct complex molecular frameworks with high precision. For instance, its use in forming isoquinoline derivatives has been extensively documented in recent studies, where it serves as a key precursor for bioactive molecules.

In addition to its role in heterocyclic synthesis, 2-Naphthalenecarbonyl Chloride, 1-Bromo- has found utility in the development of advanced materials. Researchers have explored its potential in creating polyaromatic compounds with enhanced electronic properties. These materials are promising candidates for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices.

The stability and reactivity of 2-Naphthalenecarbonyl Chloride, 1-Bromo- make it an ideal candidate for exploring novel reaction mechanisms. Recent studies have focused on its participation in cross-coupling reactions, particularly under metal-catalyzed conditions. These investigations have shed light on its ability to form biaryl structures with high regioselectivity, opening new avenues for drug discovery and material science.

From an environmental standpoint, understanding the degradation pathways of 2-Naphthalenecarbonyl Chloride, 1-Bromo- is crucial for assessing its ecological impact. Current research indicates that under specific conditions, such as UV irradiation or enzymatic catalysis, this compound undergoes rapid transformation into less hazardous byproducts. This knowledge is essential for developing sustainable synthetic routes and waste management strategies.

In conclusion, 2-Naphthalenecarbonyl Chloride, 1-Bromo- (CAS No: 76373-11-0) stands as a pivotal compound in modern organic chemistry. Its diverse applications span from pharmaceuticals to advanced materials, driven by continuous advancements in synthetic methodologies and mechanistic understanding. As research progresses, this compound is expected to unlock even more innovative uses across various scientific disciplines.